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Compound of Interest

Compound Name: Isobyakangelicol

Cat. No.: B600209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isobyakangelicol is a furanocoumarin found in various medicinal plants, notably in the roots of

Angelica dahurica. This document provides detailed application notes and protocols for the

identification and analytical characterization of Isobyakangelicol. The following sections

outline the necessary physicochemical data, experimental procedures for extraction and

analysis using High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-

Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. These

guidelines are intended to ensure accurate and reproducible results for researchers engaged in

natural product chemistry, quality control, and drug discovery.

Physicochemical Properties of Isobyakangelicol
A comprehensive understanding of the physicochemical properties of Isobyakangelicol is
fundamental for its analysis.
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Property Value Source

Molecular Formula C₁₇H₁₆O₆ --INVALID-LINK--

Molecular Weight 316.31 g/mol --INVALID-LINK--

Appearance Solid --INVALID-LINK--

CAS Number 35214-81-4 --INVALID-LINK--

Experimental Protocols
Extraction of Isobyakangelicol from Angelica dahurica
This protocol describes an efficient method for extracting Isobyakangelicol from the dried

roots of Angelica dahurica. Ultrasound-assisted extraction is employed to enhance extraction

efficiency and reduce processing time.

Materials and Reagents:

Dried and powdered roots of Angelica dahurica

80% Ethanol (v/v)

Ultrasonic bath

Filter paper (Whatman No. 1 or equivalent)

Rotary evaporator

Procedure:

Weigh 10 g of powdered Angelica dahurica root and place it in a 250 mL flask.

Add 120 mL of 80% ethanol to the flask (solid-liquid ratio of 1:12 g/mL).

Place the flask in an ultrasonic bath and sonicate for 20 minutes at a temperature of 30°C

and a power of 240 W.

After sonication, filter the extract through filter paper to separate the solid residue.
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Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a

temperature not exceeding 50°C to obtain the crude extract.

The crude extract can be further purified using column chromatography on silica gel if a

higher purity of Isobyakangelicol is required.

Diagram of the Extraction Workflow:

Start: Powdered Angelica dahurica root Ultrasonic Extraction
(80% Ethanol, 20 min, 30°C, 240W) Filtration Concentration

(Rotary Evaporator) Crude Isobyakangelicol Extract Optional: Column Chromatography Pure Isobyakangelicol

Start: Sample/Standard Preparation HPLC Injection (10 µL) C18 Column Separation UV Detection (254 nm) Data Analysis & Quantification

Start: Sample Preparation LC Separation (C18) Electrospray Ionization (ESI+) MS/MS Analysis Data Processing & Identification
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Purified Isobyakangelicol

Dissolve in CDCl3 with TMS

Acquire 1D (1H, 13C) and 2D (COSY, HSQC, HMBC) NMR Spectra

Process and Analyze Spectra

Assign Chemical Shifts and Confirm Structure
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Available at: [https://www.benchchem.com/product/b600209#analytical-standards-for-
isobyakangelicol-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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